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Compound of Interest

Compound Name:
4-Bromo-2-(oxolan-3-yloxy)-1,3-

thiazole

CAS No.: 1289026-93-2

Cat. No.: B1376825

Get Quote

Introduction & Mechanistic Rationale
Invasive fungal infections (IFIs), particularly those caused by Candida and Cryptococcus

species, represent a critical challenge in modern clinical settings due to escalating resistance

against conventional azole therapies[1]. Traditional azoles (e.g., fluconazole) function by

coordinating with the heme iron of the cytochrome P450 enzyme lanosterol 14α-demethylase

(CYP51), which disrupts ergosterol biosynthesis[2]. However, prolonged clinical use has

triggered target-site mutations and the overexpression of efflux pumps[3].

Thiazole derivatives—characterized by a highly versatile five-membered heterocyclic ring

containing nitrogen and sulfur—have emerged as a potent alternative scaffold[4]. Structural

optimization of 1,3-thiazoles and 2-hydrazinyl-1,3-thiazoles has yielded compounds capable of

acting as non-competitive inhibitors of CYP51[1]. By binding to allosteric sites or acting as iron

chelators, these derivatives bypass classical azole resistance mechanisms[1][3]. Furthermore,

specific highly lipophilic thiazole derivatives exhibit an exceptional ability to cross the blood-

brain barrier (BBB) without inducing toxicity in hCMEC/D3 endothelial cells, positioning them as

ideal candidates for treating central nervous system infections like cryptococcal meningitis[5].
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Fig 1: Mechanism of action of thiazole derivatives inhibiting CYP51 to induce fungal cell death.

Chemical Synthesis Protocol: 2-Hydrazinyl-4-
phenyl-1,3-thiazoles
The synthesis of biologically active thiazole derivatives frequently relies on the condensation of

thiosemicarbazones with α-haloketones[1][6]. This two-step heterocyclization process allows

for extensive structure-activity relationship (SAR) exploration by modifying the lipophilic

substituents on the C4 position of the azole heterocycle[1].
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Fig 2: Two-step synthesis workflow of 2-hydrazinyl-4-phenyl-1,3-thiazole derivatives.

Protocol 2.1: Step-by-Step Heterocyclization
Causality & Rationale: Glacial acetic acid is strictly utilized as a catalyst in the first step to

protonate the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and

facilitating the nucleophilic attack of the hydrazine nitrogen[6]. Absolute ethanol is selected as

the solvent because its boiling point provides optimal thermal energy for reflux while allowing

the intermediate to precipitate naturally upon cooling, bypassing the need for complex

extraction phases[3].

Thiosemicarbazone Formation: Dissolve the starting cyclic ketone (1.2 mol eq) and

thiosemicarbazide (1.0 mol eq) in absolute ethanol. Add a catalytic amount of glacial acetic

acid[3].

Reflux: Heat the mixture to reflux for 12–24 hours.

Isolation: Cool the mixture to room temperature. Filter the precipitated thiosemicarbazone

intermediate and recrystallize from an ethanol/water mixture[3].

Heterocyclization: Suspend the purified thiosemicarbazone (1.0 mol eq) in ethanol and add

the corresponding α-haloketone (e.g., 2-bromoacetophenone) (1.0 mol eq)[6].

Final Reflux & Purification: Stir at room temperature or mild reflux for 24-32 hours until the

final precipitate forms. Filter, wash with cold ethanol, and recrystallize to yield the pure 1,3-

thiazole derivative[3][6].

Self-Validation Checkpoint: Confirm the structure of the thiosemicarbazone intermediate via 13

C-NMR. A characteristic signal at ~145.3 ppm must be present, corresponding to the tertiary
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carbon atom involved in the hydrazone bridge (C=N)[6]. Proceeding without this confirmation

risks massive yield loss in the heterocyclization step.

Antifungal Susceptibility Testing (CLSI M27
Standard)
To ensure the trustworthiness and clinical relevance of the synthesized compounds, in vitro

antifungal efficacy must be evaluated strictly according to the Clinical and Laboratory

Standards Institute (CLSI) M27 guidelines for yeasts[7].
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Fig 3: CLSI M27 broth microdilution protocol for antifungal susceptibility testing of yeasts.

Protocol 3.1: Broth Microdilution Assay
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Causality & Rationale: RPMI 1640 medium must be buffered with MOPS to exactly pH 7.0. The

activity of azole and thiazole antifungals is highly pH-dependent; utilizing unbuffered media

leads to artificially skewed Minimum Inhibitory Concentration (MIC) values, rendering the data

clinically void[7].

Inoculum Preparation: Subculture Candida albicans or Cryptococcus neoformans on

Sabouraud Dextrose Agar for 24-48 hours. Suspend isolated colonies in sterile saline

(0.85%) and adjust the turbidity to a 0.5 McFarland standard[7].

Dilution: Dilute the suspension 1:50, then 1:20 in RPMI 1640 broth (buffered with MOPS) to

achieve a final test inoculum of 1×103 to 5×103 CFU/mL[7].

Compound Preparation: Dissolve the thiazole derivatives in sterile DMSO to create a 1

mg/mL stock. Perform two-fold serial dilutions in RPMI 1640 to achieve final well

concentrations ranging from 0.008 to 64 µg/mL. Ensure the final DMSO concentration does

not exceed 1% to prevent solvent-induced fungal cytotoxicity[1][8].

Inoculation & Incubation: Dispense 100 µL of the diluted inoculum into each well of a 96-well

microtiter plate containing 100 µL of the diluted compounds. Incubate at 35°C for 24 hours

(Candida) or 72 hours (Cryptococcus)[7].

MIC Determination: Visually determine the MIC as the lowest concentration that produces a

≥50% growth inhibition compared to the drug-free control well[1].

Self-Validation Checkpoint: Run Candida parapsilosis ATCC 22019 and Candida krusei ATCC

6258 concurrently as Quality Control (QC) isolates. If the MIC values for the reference drug

(fluconazole) against these QC strains fall outside the established CLSI M60 ranges, the entire

plate's results must be discarded[9].

Mechanistic Validation and Cytotoxicity Profiling
A robust drug discovery pipeline must validate the mechanism of action and assess off-target

mammalian toxicity to establish a functional Selectivity Index (SI).

Protocol 4.1: Sorbitol and Ergosterol Assays
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Causality & Rationale: To differentiate between cell wall and cell membrane targeting, sorbitol

(an osmoprotectant) and exogenous ergosterol are added to parallel MIC assays. If the MIC

increases in the presence of sorbitol, the compound targets the cell wall. If the MIC increases

with exogenous ergosterol, the compound binds directly to existing membrane ergosterol (like

polyenes) rather than inhibiting its intracellular synthesis (like thiazoles)[10].

Prepare MIC plates as described in Protocol 3.1, but supplement the RPMI 1640 medium

with either 0.8 M sorbitol or 400 µg/mL exogenous ergosterol[10].

Compare the shifted MIC values against the baseline MIC. True thiazole CYP51 inhibitors

will show no MIC shift in either assay, confirming they inhibit intracellular sterol synthesis

rather than binding existing structural components[10].

Protocol 4.2: Erythrocyte Lysis & BBB Endothelial
Toxicity
Causality & Rationale: High lipophilicity drives antifungal potency by allowing the drug to

penetrate the fungal cell wall, but it can also cause non-specific mammalian membrane

disruption[8]. Evaluating hemolysis and hCMEC/D3 cell viability ensures the compound is

selectively toxic to fungal cells[5].

Hemolysis: Incubate compounds with a 2% human erythrocyte suspension for 1 hour at

37°C. Measure absorbance at 540 nm to quantify hemoglobin release against a Triton X-100

positive control[8].

BBB Toxicity: Treat hCMEC/D3 human brain endothelial cells with varying concentrations of

the thiazole derivatives. Assess viability using an MTT assay to calculate the Selectivity

Index ( SI=IC50​/MIC ). An SI > 10 indicates a highly favorable safety profile for treating CNS

infections like cryptococcosis[5].

Quantitative Data Summary
The following table summarizes the expected pharmacological profile of optimized thiazole

derivatives compared to standard therapies, synthesized from recent in vitro evaluations[1][2]

[5][8].
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Compound
Scaffold

Target
Pathogen

MIC Range
(µg/mL)

Mechanism of
Action

Selectivity
Index (SI)

2-Phenylthiazole Candida albicans 1.0 – 16.0 CYP51 Inhibition > 10

1,3-Thiazole (C4-

lipophilic)
Candida glabrata 3.9 – 15.6

Non-competitive

CYP51
> 10

Cyclopropane-

Thiazole
Candida spp. 0.008 – 7.81

Membrane

Disruption
> 15

Thiazol-4-one
Cryptococcus

neoformans
0.45 – 31.2

CYP51 / ER

Stress

> 20 (Crosses

BBB)

Fluconazole

(Control)
Candida albicans 0.12 – 15.62 CYP51 Inhibition N/A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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